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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and conducting sham-
feeding studies to investigate the role of cholecystokinin (CCK) in satiety, utilizing the selective
CCK-1 receptor antagonist, Devazepide.

Introduction

Sham-feeding is a powerful experimental technique that allows for the study of orosensory and
pre-absorptive signals involved in the regulation of food intake, independent of post-ingestive
effects.[1] In this model, animals are surgically fitted with a gastric fistula, which, when open,
allows ingested food to drain from the stomach, preventing nutrient absorption and gastric
distension.[1][2] This methodology is crucial for isolating the mechanisms of satiety signals that
originate from the oral cavity and upper gastrointestinal tract.

Cholecystokinin (CCK) is a key gut hormone released from the small intestine in response to
nutrients, particularly fats and proteins.[3][4] It plays a significant role in short-term satiety by
activating CCK-1 receptors on vagal afferent nerves, which in turn signal the brain to terminate
a meal.

Devazepide is a potent and selective non-peptide antagonist of the CCK-1 receptor. By
blocking the action of endogenous or exogenously administered CCK, Devazepide allows
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researchers to investigate the specific contribution of the CCK signaling pathway to satiety. In
sham-feeding studies, Devazepide is used to determine the extent to which CCK mediates the
satiating effects of various stimuli.

Signaling Pathway of CCK in Satiety and the Action
of Devazepide

The signaling pathway of CCK in satiety primarily involves the gut-brain axis. Upon the
ingestion of food, particularly fats and proteins, I-cells in the mucosa of the duodenum and
jejunum release CCK. CCK then binds to CCK-1 receptors on the vagal afferent fibers in the
periphery. This binding initiates a cascade of events that transmit satiety signals to the nucleus
of the solitary tract (NTS) in the brainstem. From the NTS, these signals are relayed to higher
brain centers, including the hypothalamus, which are involved in the regulation of food intake
and energy balance. Devazepide acts by competitively binding to these CCK-1 receptors,
thereby preventing CCK from exerting its physiological effects and attenuating the satiety
signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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